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Cat. No.: B12815975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Co 101244, also known as PD 174494 and Ro 63-1908, is a potent and selective antagonist of

the N-methyl-D-aspartate (NMDA) receptor, with a high affinity for subtypes containing the

GluN2B subunit.[1][2] NMDA receptors are ionotropic glutamate receptors that play a crucial

role in synaptic plasticity, learning, and memory.[3] Overactivation of these receptors can lead

to excitotoxicity and neuronal cell death, implicating them in a variety of neurological disorders.

[3][4] Co 101244's selectivity for the GluN2B subunit makes it a valuable research tool for

investigating the specific roles of this subunit in both physiological and pathological processes.

[1][2] These application notes provide detailed protocols for in vitro assays to characterize the

activity of Co 101244.

Data Presentation
The following table summarizes the quantitative data for Co 101244, highlighting its selectivity

for GluN2B-containing NMDA receptors.
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Parameter
Receptor Subunit

Combination
Value Reference

IC50 GluN1A/GluN2B 0.043 µM [1][2]

IC50 GluN1A/GluN2A > 100 µM [1][2]

IC50 GluN1A/GluN2C > 100 µM [1][2]

Signaling Pathway
The following diagram illustrates the canonical NMDA receptor signaling pathway and the

inhibitory action of Co 101244.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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